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Compound of Interest

Compound Name: Uramil

Cat. No.: B086671

Introduction

Uramil, also known as 5-aminobarbituric acid, is a chemical compound used in organic
synthesis.[1] Like all laboratory chemicals, it requires proper handling and disposal procedures
to ensure the safety of laboratory personnel and minimize environmental impact. These
application notes provide detailed protocols for researchers, scientists, and drug development
professionals on the safe use of Uramil in a laboratory setting.

Physicochemical and Hazard Data

Understanding the properties of Uramil is the first step in safe handling. The following tables
summarize its key physical properties and hazard classifications.

Table 1: Physicochemical Properties of Uramil
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Property Value Source
CAS Number 118-78-5 [112][3114]
Molecular Formula CaHsN30s [1112]14]
Molar Mass 143.10 g/mol [2][3]
Appearance White powder/crystals [1][5]
Melting Point >400 °C [1][3]
Sparingly soluble in hot water;
N insoluble in cold water, ether,
Solubility _ . [11[3]
chloroform. Soluble in alkali
hydroxides.
Storage Room Temperature [1]

Table 2: Hazard Identification and Precautionary Statements
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GHS Hazard L GHS Precautionary  Prevention/Respon
Description .
Statement Statement se Action

Wear protective

gloves/protective
H315 Causes skin irritation P280 clothing/eye

protection/face

protection.

IF ON SKIN: Wash

with plenty of water.

P302 + P352

If skin irritation occurs:
P332 + P313 Get medical
advice/attention.

Wear protective

) gloves/protective
Causes serious eye _
H319 S P280 clothing/eye
irritation _
protection/face

protection.

IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact
lenses, if present and
easy to do. Continue

rinsing.

If eye irritation
P337 + P313 persists: Get medical
advice/attention.

] Avoid breathing
May cause respiratory _
H335 T P261 dust/fume/gas/mist/iva
irritation
pors/spray.

Use only outdoors or
P271 in a well-ventilated

area.
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IF INHALED: Remove

person to fresh air and

P304 + P340
keep comfortable for
breathing.
Call a POISON

P312 CENTER/doctor if you
feel unwell.

Data sourced from PubChem and ChemBK.[1][2]

Experimental Protocols: Safe Handling

Adherence to strict protocols is mandatory when handling Uramil to prevent exposure.
2.1 Engineering Controls

e Fume Hood: Always handle solid Uramil powder within a certified chemical fume hood to
minimize inhalation of airborne particles.[6]

e Ventilation: Ensure the laboratory is well-ventilated.

2.2 Personal Protective Equipment (PPE) Before beginning any procedure, the following PPE
must be worn:

* Eye Protection: Safety glasses or goggles are mandatory.[6]

» Hand Protection: Wear nitrile or other chemically resistant gloves. Dispose of gloves
immediately if contamination is suspected.[7]

o Body Protection: A buttoned lab coat must be worn to protect from spills.[8]
2.3 Step-by-Step Handling Protocol

e Preparation: Designate a work area inside a chemical fume hood. Cover the work surface
with absorbent paper.

e Weighing:
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o Tare a suitable container on an analytical balance inside the fume hood.

o Carefully scoop the Uramil powder into the container, avoiding any actions that could
create dust.

o Securely close the primary Uramil container immediately after dispensing.
 Dissolving:
o If preparing a solution, add the solvent to the container with the weighed Uramil.

o If heating is required for dissolution, use a stirrer hotplate with gentle heating and stirring
to avoid splashing.

e Post-Handling:

o Wipe down the work surface, balance, and any equipment used with a damp cloth.
Dispose of the cloth as contaminated waste.

o Wash hands thoroughly with soap and water after the procedure is complete and before
leaving the laboratory.[7]

Emergency Procedures

3.1 Spill Protocol (Solid Uramil)

e Evacuate: Alert others in the immediate area and restrict access.

e PPE: Ensure you are wearing appropriate PPE before cleaning the spill.

e Contain & Clean:

o

Gently cover the spill with an inert absorbent material (e.g., sand, vermiculite).

o

Carefully scoop the material into a designated chemical waste container. Avoid creating
dust.

o

Clean the spill area with soap and water.
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o Dispose: Label the waste container and dispose of it according to the institutional chemical
waste guidelines.

3.2 First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate
medical attention.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] Remove
contaminated clothing. If irritation persists, seek medical advice.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open.[1] Remove contact lenses if present and easy to do. Seek immediate
medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Protocols

Uramil and materials contaminated with it must be disposed of as hazardous chemical waste.
Drain disposal is strictly prohibited.[9]

4.1 Waste Segregation

e Solid Waste: Collect unused Uramil powder, contaminated spill cleanup materials, and
contaminated PPE (gloves, absorbent paper) in a clearly labeled, sealed hazardous waste
container.

o Empty Containers: Rinse the original Uramil container three times with a suitable solvent.
Collect the rinsate as chemical waste. Deface the label on the empty container before
disposing of it in regular trash or recycling.[10]

4.2 Step-by-Step Disposal Procedure

o Collection: Place all solid Uramil waste into a designated, leak-proof, and sealable container.
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e Labeling: Label the container clearly with "Hazardous Waste," the name "Uramil,” and the

approximate quantity.

o Storage: Store the sealed waste container in a designated satellite accumulation area away
from incompatible materials.

» Disposal Request: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) department. Follow all local and institutional regulations for

chemical waste disposal.[9]

Visual Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for safely handling and disposing of Uramil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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uramil-in-the-laboratory]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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